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(3'->5')-cyclic dinucleotides and analogues
Cyclic dinucleotides, specifically (3'→5')-cyclic GMP-AMP (cGAMP), are a class of signaling molecules that play crucial roles in the innate immune response. These compounds form a central component of the cyclic GMP-AMP synthase (cGAS)-STING pathway, where cGAS recognizes and binds to double-stranded DNA or certain RNA-DNA hybrids, leading to the production of cGAMP. The subsequent binding of cGAMP to stimulator of interferon genes (STING) triggers downstream signaling cascades resulting in the activation of nuclear factor-κB (NF-κB), mitogen-activated protein kinases (MAPKs), and interferon regulatory factors (IRFs). This pathway is pivotal in activating innate immunity, enhancing antigen presentation, and regulating the immune response.
Structural analogues of cyclic dinucleotides can modulate this signaling pathway with varying efficiencies. They are utilized in research to explore the mechanisms underlying STING activation and its role in autoimmune diseases, cancer immunotherapy, and viral infections. These analogues are also being explored for therapeutic applications, including the development of novel antiviral drugs, immune stimulants, and cancer treatments. Their potential in enhancing or inhibiting innate immune responses makes them valuable tools in biotechnology and pharmaceutical research.
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The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
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Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical BiopharmaceuticalsRe-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
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The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern MedicineThe Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
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The Pharmacological Properties and Therapeutic Applications of Avermectin B1The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
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The Therapeutic Potential of L-Glutamine in Modern BiopharmaceuticalsThe Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
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Sulcotrione Cas No: 99105-77-8 -
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